Cas no 2034579-02-5 (methyl 4-(6-methoxypyrimidine-4-amido)benzoate)

• Product Name: methyl 4-(6-methoxypyrimidine-4-amido)benzoate
• CAS No: 2034579-02-5
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 5358956
• Update Time: 2025-06-25

methyl 4-(6-methoxypyrimidine-4-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• WYXGYBMYURBGID-UHFFFAOYSA-N
• methyl 4-(6-methoxypyrimidine-4-amido)benzoate

• Inchi： 1S/C14H13N3O4/c1-20-12-7-11(15-8-16-12)13(18)17-10-5-3-9(4-6-10)14(19)21-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： WYXGYBMYURBGID-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2C=C(OC)N=CN=2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-(6-methoxypyrimidine-4-amido)benzoate

Methyl 4-(6-methoxypyrimidine-4-amido)benzoate (CAS No. 2034579-02-5): A Comprehensive Overview

Methyl 4-(6-methoxypyrimidine-4-amido)benzoate, identified by its Chemical Abstracts Service number CAS No. 2034579-02-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound's unique structural features, including the presence of a benzoate moiety linked to a pyrimidine amide group, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The benzoate group in Methyl 4-(6-methoxypyrimidine-4-amido)benzoate contributes to its hydrophobic properties, which are often exploited in the design of bioactive molecules to enhance membrane permeability and improve oral bioavailability. Concurrently, the pyrimidine amide moiety introduces a polar region, facilitating interactions with biological targets such as enzymes and receptors. This dual functionality makes the compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of Methyl 4-(6-methoxypyrimidine-4-amido)benzoate. Studies utilizing these methodologies have demonstrated its potential as a lead compound in the development of inhibitors targeting various disease pathways. For instance, research has indicated that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The ability to computationally predict the binding affinity and interaction patterns of such molecules has significantly accelerated the drug discovery process.

In vitro studies have been instrumental in elucidating the pharmacological profile of Methyl 4-(6-methoxypyrimidine-4-amido)benzoate. These investigations have revealed that the compound interacts with multiple biological targets, suggesting its utility as a multitargeted drug candidate. Notably, preliminary findings suggest that it may inhibit key enzymes implicated in inflammation and oxidative stress, making it a potential candidate for treating chronic inflammatory diseases and neurodegenerative disorders.

The synthesis of Methyl 4-(6-methoxypyrimidine-4-amido)benzoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a benzoic acid derivative, followed by coupling with a protected pyrimidine amide precursor. The introduction of the methoxy group at the 6-position of the pyrimidine ring is a critical step, as it modulates the electronic properties of the molecule and influences its biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of Methyl 4-(6-methoxypyrimidine-4-amido)benzoate is its potential for structural diversification. By modifying various functional groups within its framework, chemists can generate a library of derivatives with tailored pharmacological properties. This flexibility has enabled researchers to explore diverse therapeutic avenues, from antimicrobial agents to antiviral compounds. The synthesis and characterization of these derivatives continue to be an active area of research, with new analogs being developed at a rapid pace.

The role of Methyl 4-(6-methoxypyrimidine-4-amido)benzoate in drug development is further underscored by its compatibility with modern biocatalytic and green chemistry approaches. The use of enzymatic catalysts has been explored to streamline certain synthetic steps, reducing waste and improving sustainability. Additionally, solvent-free reactions and microwave-assisted synthesis have been utilized to enhance reaction efficiency and scalability. These innovations align with the growing emphasis on environmentally conscious methodologies in pharmaceutical research.

As our understanding of disease mechanisms continues to evolve, so does our appreciation for compounds like Methyl 4-(6-methoxypyrimidine-4-amido)benzoate. Emerging evidence suggests that targeting multiple pathways simultaneously can lead to more effective therapeutic interventions. The compound's ability to interact with diverse biological targets positions it as a valuable tool in this multitargeted approach. Future studies are expected to delve deeper into its mechanism of action and explore novel applications across various therapeutic domains.

In conclusion, Methyl 4-(6-methoxypyrimidine-4-amido)benzoate (CAS No. 2034579-02-5) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, make it a cornerstone in drug discovery efforts. As research progresses, we can anticipate further insights into its applications and derivatives that will continue to shape the future of medicinal chemistry.